Cas no 2697-28-1 (9H-Purin-2-amine,6-chloro-N,N,9-trimethyl-)

9H-Purin-2-amine,6-chloro-N,N,9-trimethyl- structure
2697-28-1 structure
Product Name:9H-Purin-2-amine,6-chloro-N,N,9-trimethyl-
CAS No:2697-28-1
MF:C8H10ClN5
MW:211.651499271393
CID:264196
PubChem ID:165016
Update Time:2025-04-19

9H-Purin-2-amine,6-chloro-N,N,9-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 9H-Purin-2-amine,6-chloro-N,N,9-trimethyl-
    • 6-Chloro-N,N,9-trimethyl-9H-purin-2-amine
    • 2697-28-1
    • DTXSID00949743
    • 9H-Purin-2-amine, 6-chloro-N,N,9-trimethyl-
    • InChI=1/C8H10ClN5/c1-13(2)8-11-6(9)5-7(12-8)14(3)4-10-5/h4H,1-3H
    • Inchi: 1S/C8H10ClN5/c1-13(2)8-11-6(9)5-7(12-8)14(3)4-10-5/h4H,1-3H3
    • InChI Key: RRIULZSAUXFORH-UHFFFAOYSA-N
    • SMILES: ClC1=C2C(=NC(=N1)N(C)C)N(C)C=N2

Computed Properties

  • Exact Mass: 211.0627
  • Monoisotopic Mass: 211.062473
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.8
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.44
  • Boiling Point: 379°Cat760mmHg
  • Flash Point: 183°C
  • Refractive Index: 1.679
  • PSA: 46.84
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